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Compound of Interest

Compound Name: Heptacosanoic acid

Cat. No.: B7797561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptacosanoic acid, also known as carboceric acid, is a very-long-chain saturated fatty acid

(VLCFA) with the chemical formula C₂₇H₅₄O₂. Identified by its CAS number 700-92-5, this

compound is of increasing interest in various scientific fields, including materials science,

biochemistry, and pharmacology. Its unique physical and chemical properties, coupled with its

potential biological activities, make it a subject of investigation for applications ranging from

specialized lubricants to novel therapeutic agents. This technical guide provides an in-depth

overview of the core properties, experimental analysis protocols, and potential biological

significance of Heptacosanoic acid.

Core Properties of Heptacosanoic Acid
The physicochemical properties of Heptacosanoic acid are summarized in the tables below,

providing a clear reference for laboratory and research applications.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 700-92-5 [1]

Molecular Formula C₂₇H₅₄O₂ [1]

Molecular Weight 410.72 g/mol [1]

Appearance
White to off-white crystalline

solid
N/A

Melting Point 86-88 °C N/A

Boiling Point 458.37 °C (estimated) N/A

Density ~0.85 g/cm³ N/A

Table 2: Solubility Data
Solvent Solubility Notes

Water Insoluble N/A

Non-polar organic solvents Soluble e.g., hexane, chloroform

Polar organic solvents
Sparingly soluble to soluble

with heating
e.g., ethanol, acetone

Experimental Protocols
Accurate characterization of Heptacosanoic acid is crucial for its application in research and

development. The following section details standard experimental methodologies for

determining its key properties.

Determination of Melting Point (Capillary Method)
The melting point of a solid organic compound is a critical indicator of its purity. The capillary

method is a widely used and reliable technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry Heptacosanoic acid is finely ground using a

mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the closed end, achieving a sample height of 2-3 mm.

Apparatus Setup (Mel-Temp): The packed capillary tube is placed in the heating block of the

Mel-Temp apparatus. The thermometer is inserted into its designated holder.

Heating: The sample is heated rapidly to a temperature approximately 10-15 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to ensure

accurate determination.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transformed

into a clear liquid is recorded as the end of the melting range. For a pure compound, this

range should be narrow (0.5-2 °C).[2][3][4][5][6]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful analytical technique for the identification and quantification of fatty acids.

The following protocol outlines the analysis of Heptacosanoic acid, typically after conversion

to its more volatile methyl ester (Heptacosanoate methyl ester).

a) Derivatization to Fatty Acid Methyl Ester (FAME):
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Reaction: A known quantity of Heptacosanoic acid is dissolved in a suitable solvent (e.g.,

toluene). A methylating agent, such as boron trifluoride-methanol solution (BF₃-MeOH), is

added.

Heating: The mixture is heated in a sealed vial at a controlled temperature (e.g., 60-100 °C)

for a specified time to ensure complete conversion to the FAME.

Extraction: After cooling, the FAME is extracted into an organic solvent like hexane. The

organic layer is washed with water and dried over an anhydrous salt (e.g., sodium sulfate).

b) GC-MS Analysis:

Injection: A small volume (typically 1 µL) of the FAME solution is injected into the GC inlet,

which is maintained at a high temperature to vaporize the sample.

Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary

column. The separation is based on the differential partitioning of the analyte between the

mobile gas phase and the stationary phase coated on the column wall. A temperature

gradient program is typically used to elute compounds with different boiling points.

Detection (Mass Spectrometry): As the FAME elutes from the GC column, it enters the mass

spectrometer. The molecules are ionized (e.g., by electron impact), and the resulting charged

fragments are separated based on their mass-to-charge ratio (m/z).

Data Analysis: The resulting mass spectrum provides a unique fragmentation pattern that

serves as a "fingerprint" for the identification of Heptacosanoic acid methyl ester.

Quantification can be achieved by integrating the peak area and comparing it to a calibration

curve generated from standards.

Workflow for GC-MS Analysis of Heptacosanoic Acid

Sample Preparation GC-MS Analysis

Heptacosanoic Acid Sample Dissolve in Toluene Add BF3-Methanol Heat (60-100°C) Extract with Hexane Wash and Dry FAME Solution Inject into GC Separate on Column Detect by MS Data Analysis
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Click to download full resolution via product page

Caption: Workflow for the derivatization and analysis of Heptacosanoic acid by GC-MS.

Potential Biological Roles and Signaling Pathways
While the specific signaling roles of Heptacosanoic acid in mammalian cells are still under

active investigation, the broader class of VLCFAs is known to be integral to cellular structure

and signaling. They are key components of sphingolipids and glycerophospholipids in cell

membranes, and alterations in their metabolism have been linked to various diseases.

Odd-chain fatty acids, such as the closely related Heptadecanoic acid (C17:0), have been

shown to influence critical cellular signaling pathways.[7] These pathways are often implicated

in cancer and metabolic disorders, making odd-chain VLCFAs like Heptacosanoic acid
intriguing candidates for drug development.

Hypothesized Signaling Influence of Heptacosanoic Acid
Based on the known functions of other VLCFAs and odd-chain fatty acids, Heptacosanoic
acid may potentially modulate signaling cascades involved in:

Cell Proliferation and Survival: Pathways such as the PI3K/Akt/mTOR pathway are central

regulators of cell growth and survival. Some fatty acids have been shown to influence the

phosphorylation status of key proteins in this pathway.[7]

Inflammation and Immune Response: The JAK/STAT pathway is crucial for cytokine

signaling and immune responses. Modulation of this pathway by fatty acids could have

implications for inflammatory diseases.[7]

Membrane Dynamics and Receptor Function: As a component of membrane lipids,

Heptacosanoic acid could influence the formation of lipid rafts and the function of

membrane-bound receptors, thereby indirectly affecting downstream signaling.

Logical Relationship Diagram: Potential Signaling
Modulation
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The following diagram illustrates a potential, generalized mechanism by which an extracellular

or intracellular pool of Heptacosanoic acid could influence key signaling pathways, based on

evidence from related fatty acids.
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Caption: Potential modulation of PI3K/Akt and JAK/STAT pathways by Heptacosanoic acid.
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Conclusion
Heptacosanoic acid (CAS 700-92-5) is a very-long-chain saturated fatty acid with well-defined

physicochemical properties. Standard laboratory techniques, such as the capillary method for

melting point determination and GC-MS for identification and quantification, are essential for its

characterization. While its specific biological roles are an emerging area of research, its

structural similarity to other bioactive fatty acids suggests potential involvement in critical

cellular signaling pathways relevant to health and disease. This guide provides a foundational

resource for researchers and professionals working with or investigating the potential

applications of this unique fatty acid. Further studies are warranted to fully elucidate the

metabolic fate and signaling functions of Heptacosanoic acid in mammalian systems, which

may unveil novel therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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